3-(4-Fluorophenyl)-1-oxo-1,3-thiazolidin-4-one
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Overview
Description
3-(4-Fluorophenyl)-1-oxo-1,3-thiazolidin-4-one, also known as FKT or 4-Thiazolidinone, is a synthetic compound with potential medicinal properties. It belongs to the family of thiazolidinones and has been extensively studied for its various biological activities.
Scientific Research Applications
- Research : Scientists have explored 3-(4-Fluorophenyl)-1-oxo-1,3-thiazolidin-4-one as a potential tyrosinase inhibitor. The compound’s structural features, including the 4-fluorobenzyl moiety and the additional chlorine atom, enhance inhibitory activity against tyrosinase .
- Research : 3-(4-Fluorophenyl)-1-oxo-1,3-thiazolidin-4-one has been used in a one-pot synthetic sequence for the preparation of previously unknown derivatives. This includes g-C3N4-catalyzed heterogeneous photochemical trifluoromethylation, resulting in a novel compound with potential applications .
- Research : A fluorine-containing derivative, benzyl(4-fluorophenyl)phenylphosphine oxide (BFPPO), was synthesized. BFPPO was used to improve the flame retardancy and dielectric properties of epoxy resin (EP) .
- Research : Docking analysis and molecular modeling studies have explored the interactions of 3-(4-Fluorophenyl)-1-oxo-1,3-thiazolidin-4-one with target proteins. These investigations aid in designing novel drugs and understanding binding mechanisms .
Tyrosinase Inhibition
Heterogeneous Photochemical Trifluoromethylation
Flame Retardancy and Dielectric Properties Enhancement
Molecular Modeling and Drug Design
Mechanism of Action
Target of Action
Similar compounds, such as indole derivatives, have been found to bind with high affinity to multiple receptors . These receptors play a crucial role in various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .
Mode of Action
For instance, indole derivatives have been shown to inhibit various enzymes, thereby modulating the associated biological pathways .
Biochemical Pathways
Related compounds, such as indole derivatives, have been found to impact a wide range of biochemical pathways, leading to diverse biological activities .
Pharmacokinetics
The pharmacokinetics of similar compounds, such as 2-(4-fluorophenyl) imidazole-5-ones derivatives, have been studied using qsar analysis, molecular docking assessment, and pharmacokinetics analysis .
Result of Action
Related compounds have been shown to exhibit a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .
properties
IUPAC Name |
3-(4-fluorophenyl)-1-oxo-1,3-thiazolidin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8FNO2S/c10-7-1-3-8(4-2-7)11-6-14(13)5-9(11)12/h1-4H,5-6H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FUKWXBSHGGGVMW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(=O)N(CS1=O)C2=CC=C(C=C2)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8FNO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
213.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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